Cas no 2248174-15-2 ((αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid)

(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid is a highly specialized organic compound featuring a cyclobutane ring and a carboxylic acid group. Its unique structure endows it with notable stability and reactivity, making it a valuable building block in organic synthesis. This compound exhibits high purity and selectivity, which are critical for complex organic transformations. Its distinctive fluorinated substituents confer additional electronic properties, enhancing its potential in various chemical applications.
(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid structure
2248174-15-2 structure
Product Name:(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid
CAS No:2248174-15-2
MF:C8H12F2O2
MW:178.176489830017
CID:6139246
PubChem ID:129321709
Update Time:2025-07-22

(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid
    • (2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid
    • EN300-6505630
    • 2248174-15-2
    • Inchi: 1S/C8H12F2O2/c1-5(7(11)12)2-6-3-8(9,10)4-6/h5-6H,2-4H2,1H3,(H,11,12)/t5-/m1/s1
    • InChI Key: WYELERVPQFSRJQ-RXMQYKEDSA-N
    • SMILES: C(C1CC(C1)(F)F)[C@@H](C)C(=O)O

Computed Properties

  • Exact Mass: 178.08053595g/mol
  • Monoisotopic Mass: 178.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 251.6±10.0 °C(Predicted)
  • pka: 4.82±0.10(Predicted)

(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid Pricemore >>

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